Cas no 183293-59-6 (2-(Benzyloxy)-6-fluorophenol)

• Product Name: 2-(Benzyloxy)-6-fluorophenol
• CAS No: 183293-59-6
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 5071044
• Update Time: 2025-06-08

2-(Benzyloxy)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(BENZYLOXY)-6-FLUOROPHENOL
• 2-fluoro-6-phenylmethoxyphenol
• 2-(Benzyloxy)-6-fluorophenol

• Inchi： 1S/C13H11FO2/c14-11-7-4-8-12(13(11)15)16-9-10-5-2-1-3-6-10/h1-8,15H,9H2
• InChI Key： LVBVXYZBEVCJJQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.07430775 g/mol
• Monoisotopic Mass: 218.07430775 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5
• Molecular Weight: 218.22

Additional information on 2-(Benzyloxy)-6-fluorophenol

Comprehensive Overview of 2-(Benzyloxy)-6-fluorophenol (CAS No. 183293-59-6): Properties, Applications, and Industry Insights

2-(Benzyloxy)-6-fluorophenol (CAS No. 183293-59-6) is a fluorinated phenolic compound with a benzyl ether functional group, widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. The compound's unique structure, featuring a fluorine substituent at the 6-position and a benzyloxy group at the 2-position, contributes to its reactivity and utility in designing advanced materials and bioactive molecules. Researchers and manufacturers increasingly focus on fluorinated aromatics like 2-(Benzyloxy)-6-fluorophenol due to their enhanced metabolic stability and lipophilicity, critical for drug development.

In recent years, the demand for fluorinated phenolic derivatives has surged, driven by trends in green chemistry and sustainable synthesis. A common search query, such as "fluorophenol applications in medicinal chemistry", reflects this interest. 2-(Benzyloxy)-6-fluorophenol serves as a key intermediate in synthesizing antimicrobial agents and enzyme inhibitors, aligning with the growing need for novel therapeutics. Its electron-withdrawing fluorine atom enhances binding affinity in target molecules, a feature frequently explored in structure-activity relationship (SAR) studies.

The compound's physicochemical properties—including a molecular weight of 232.24 g/mol and moderate solubility in organic solvents—make it suitable for cross-coupling reactions and protecting group strategies. Industry professionals often search for "benzyloxy phenol synthesis methods" or "CAS 183293-59-6 suppliers", highlighting its commercial relevance. Analytical techniques like HPLC and NMR are typically employed to verify the purity of 2-(Benzyloxy)-6-fluorophenol, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, 2-(Benzyloxy)-6-fluorophenol finds applications in agrochemicals and material science. Its derivatization potential enables the creation of UV stabilizers and liquid crystal precursors, addressing queries like "fluorophenols in advanced materials". Environmental considerations also play a role; users frequently ask about "biodegradability of fluorinated aromatics", prompting studies on eco-friendly modifications of such compounds.

To optimize SEO visibility, this article integrates high-traffic keywords like "6-fluorophenol derivatives" and "benzyl ether synthesis". The compound’s CAS No. 183293-59-6 is a critical identifier for regulatory documentation and patent searches, often linked to queries such as "183293-59-6 safety data sheet". As research progresses, 2-(Benzyloxy)-6-fluorophenol continues to inspire innovation in catalysis and molecular design, solidifying its role in modern chemistry.